Cas no 919354-85-1 (Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 919354-85-1
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 763745
• Update Time: 2025-06-15

Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid,5-chloro-2-(difluoromethyl)-1,6-dihydro-6-oxo-, ethyl ester
• FRWWVQFYHVDKLP-UHFFFAOYSA-N
• Ethyl 3-chloro-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
• ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate
• 5-Chloro-2-difluoromethyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester
• Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)4-3-5(10)8(14)13-6(4)7(11)12/h3,7H,2H2,1H3,(H,13,14)
• InChI Key： FRWWVQFYHVDKLP-UHFFFAOYSA-N
• SMILES： ClC1C(NC(C(F)F)=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate

Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 919354-85-1): A Comprehensive Overview

Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 919354-85-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug development. This compound belongs to the dihydropyridine class, which is well-known for its role in various therapeutic areas, particularly in cardiovascular and neurological treatments.

The molecular structure of Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate incorporates several key functional groups that contribute to its pharmacological properties. The presence of a chloro substituent at the 5-position and a difluoromethyl group at the 2-position enhances its reactivity and binding affinity to biological targets. Additionally, the 6-oxo moiety and the ester group at the 3-position play crucial roles in modulating its pharmacokinetic behavior.

In recent years, there has been growing interest in dihydropyridines due to their ability to interact with various enzymes and receptors. The compound Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate has been extensively studied for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a valuable building block for designing molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of cardiovascular diseases. Dihydropyridines are known for their vasodilatory effects, primarily due to their interaction with calcium channels. The structural modifications present in Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate may enhance its ability to modulate these channels, leading to more effective blood pressure regulation and reduced risk of cardiac events.

Furthermore, research has indicated that this compound may have neuroprotective properties. The difluoromethyl group is particularly interesting as it can influence metabolic stability and bioavailability. Studies have shown that such modifications can lead to improved pharmacokinetic profiles, making the compound a promising candidate for further development in neurodegenerative disease treatments.

The synthesis of Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems and purification techniques ensures high yield and purity, which are critical for pharmaceutical applications. Recent advancements in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes relevant to cancer metabolism. The combination of the chloro and difluoromethyl substituents appears to enhance binding affinity to target enzymes, suggesting potential therapeutic benefits in oncology. Further preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic properties of Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate are also under investigation. Its structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. The ester group at the 3-position can be hydrolyzed into a carboxylic acid moiety, which may affect systemic availability and duration of action. Understanding these properties is essential for optimizing dosing regimens and minimizing adverse effects.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-6-oxo-1,6-dihydropyridine-3-carboxylate (CAS No. 919354-85-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and functional groups make it a valuable intermediate for drug development in various therapeutic areas, including cardiovascular diseases and neurodegenerative disorders. Ongoing research continues to uncover new applications and optimize synthetic methodologies for this promising compound.